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Cat. No.: B12362513 Get Quote

An In-Depth Technical Guide to
Calendoflavobioside 5-O-glucoside
For Researchers, Scientists, and Drug Development Professionals

Introduction
Calendoflavobioside 5-O-glucoside is a flavone glycoside, a class of secondary metabolites

known for their diverse biological activities. This technical guide provides a comprehensive

overview of the known physical and chemical properties of Calendoflavobioside 5-O-
glucoside, drawing from available scientific literature. The information is presented to be a

valuable resource for researchers and professionals engaged in natural product chemistry,

pharmacology, and drug development. This document summarizes its chemical identity,

physicochemical characteristics, and insights into its biological potential, alongside a general

experimental workflow for its isolation.

Chemical and Physical Properties
Detailed experimental data for Calendoflavobioside 5-O-glucoside is not widely available in

publicly accessible literature. The following tables summarize the currently known information.
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Identifier Value Source

IUPAC Name

5,7-dihydroxy-2-(4-

hydroxyphenyl)-4-oxo-4H-

chromen-3-yl 6-O-(6-deoxy-α-

L-mannopyranosyl)-β-D-

glucopyranoside 5-O-β-D-

glucopyranoside

N/A

Synonyms
Calendoflavobioside 5-O-

glucoside
[1][2][3][4]

CAS Number 1309795-36-5 [1][5]

Molecular Formula C₃₃H₄₀O₂₁ [1]

Molecular Weight 772.66 g/mol [1]

Appearance Powder [6]

Source Impatiens balsamina L. [1][2][3][4]

Property Value Source

Melting Point Data not available

Solubility Soluble in DMSO (10 mM) [3][7]

UV-Vis Absorption Data not available

¹H-NMR Spectral Data Data not available

¹³C-NMR Spectral Data Data not available

Mass Spectrometry Data Data not available

Experimental Protocols
A specific, detailed experimental protocol for the isolation and purification of

Calendoflavobioside 5-O-glucoside from Impatiens balsamina is not explicitly available.

However, a general workflow for the isolation of flavonoid glycosides from plant material can be

described.
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General Workflow for Flavonoid Glycoside Isolation
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A generalized workflow for the isolation and purification of flavonoid glycosides from plant

sources.

This process typically involves the extraction of the plant material with a suitable solvent,

followed by a series of chromatographic steps to separate the complex mixture of

phytochemicals. The final purification is often achieved using high-performance liquid

chromatography (HPLC), and the structure of the isolated compound is then elucidated using

spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS).[8]

Biological Activity and Signaling Pathways
Specific studies on the biological activity of pure Calendoflavobioside 5-O-glucoside are

limited. However, the plant from which it is isolated, Impatiens balsamina, has a history of use

in traditional medicine for treating various ailments, including inflammation and skin diseases.

[5] Extracts from I. balsamina have demonstrated a range of pharmacological activities,

including anti-inflammatory, antioxidant, and antimicrobial effects.[1][5][9]

Flavonoids, as a class of compounds, are well-known to exert their biological effects through

various signaling pathways. While the specific pathways modulated by Calendoflavobioside
5-O-glucoside have not been elucidated, flavonoids are generally known to influence key

inflammatory and antioxidant pathways.

Potential Signaling Pathways Modulated by Flavonoids
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Potential signaling pathways that may be modulated by flavonoid glycosides.

Flavonoids can inhibit the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B

cells) signaling pathway, a key regulator of inflammation, thereby reducing the expression of

pro-inflammatory mediators.[10] They can also modulate Mitogen-Activated Protein Kinase

(MAPK) pathways, which are involved in cellular responses to a variety of stimuli.[11]

Furthermore, many flavonoids are known to activate the Nrf2 (Nuclear factor erythroid 2-related

factor 2) antioxidant response pathway, leading to the upregulation of protective enzymes like

heme oxygenase-1 (HO-1).[12] It is plausible that Calendoflavobioside 5-O-glucoside may

share these properties, but further research is required for confirmation.

Conclusion
Calendoflavobioside 5-O-glucoside is a flavone glycoside with a defined chemical structure,

yet its physicochemical and biological properties remain largely unexplored in publicly available

scientific literature. This guide consolidates the existing data and provides a framework for
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future research. The general protocols and potential signaling pathways described herein offer

a starting point for scientists interested in investigating this and other related natural products.

Further studies are warranted to fully characterize Calendoflavobioside 5-O-glucoside and to

explore its potential therapeutic applications, particularly in the areas of inflammation and

oxidative stress-related diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12362513#physical-and-chemical-properties-of-
calendoflavobioside-5-o-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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